Cas no 112-34-5 (2-(2-Butoxyethoxy)ethanol)
2-(2-Butoxyethoxy)ethanol Chemical and Physical Properties
Names and Identifiers
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- 2-(2-Butoxyethoxy)ethanol
- 2-(2-n-Butoxyethoxy)ethanol
- o-butyl diethylene glycol
- 3,6-Dioxa-1-decanol
- 3,6-Dioxadecanol
- diethylene db
- Diethylene Glycol Butyl Ether
- Diethylene glycol, monobutyl ether
- Diethylene Glycol Mono-n-butyl Ether
- diethylene glycol n-butyl ether
- diglycol monobutyl ether
- butoxydiethylene glycol
- Butoxydiglycol
- butyl dioxitol
- Butyl Carbitol
- dowanol db
- Dowanol OR
- ektasolve db
- glycol ether db
- Glycol, monobutyl ether
- jeffersol db
- n-Butyl Carbitol
- poly-solv db
- Butyldiglycol
- Diethylene glycol monobutyl ether, synthesis grade
- CDGBE
- 2-(2-Butoxyethoxy)ethanol
- Butyl digol
- Butyl diicinol
- BDG
- Butyl CARBITOL™
- DEGBE
- 2-(2-Butoxyetoxy)etanol
- 2-(2-Butoxyetoxy)ethanol
- BuCb
- Butadigol
- DB
- ektasolvedb
- jeffersoldb
- poly-solvdb
- DIETHYLENE GLYCOL MONOBUTYL ETHER
- Butyl diglycol
- Ethanol, 2-(2-butoxyethoxy)-
- Butoxyethoxyethanol
- Butoxy diethylene glycol
- Diethylene gylcol monobuty
- Diethylene
- Butyldiglycol 2-(2-n-Butoxyethoxy)ethanol diethylene glycol monobutyl ether
- (2-(2-Butoxyethoxy)ethanol)
- Diethylene glycol monobutyl ether(DB); Butyldigol
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- MDL: MFCD00002881
- Inchi: 1S/C8H18O3/c1-2-3-5-10-7-8-11-6-4-9/h9H,2-8H2,1H3
- InChI Key: OAYXUHPQHDHDDZ-UHFFFAOYSA-N
- SMILES: O(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 162.12600
- Monoisotopic Mass: 162.125594
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 8
- Complexity: 66.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.6
- Topological Polar Surface Area: 38.7
Experimental Properties
- Color/Form: Colorless liquid, slightly fragrant.
- Density: 0.953 g/mL at 20 °C(lit.)
- Melting Point: -68°C(lit.)
- Boiling Point: 230°C(lit.)
- Flash Point: Fahrenheit: 210.2 ° f
Celsius: 99 ° c - Refractive Index: n20/D 1.432
- Water Partition Coefficient: dissolution
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
- PSA: 38.69000
- LogP: 0.81200
- Merck: 1557
- Vapor Pressure: 30 mmHg ( 130 °C)
- FEMA: 2362
- Solubility: It is miscible with water and can dissolve oils, dyes, natural resins, nitrocellulose, etc. Polyvinyl acetate is partially dissolved, while cellulose acetate, polystyrene and polymethyl methacrylate are insoluble.
2-(2-Butoxyethoxy)ethanol Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:1
- Hazard Category Code: 36
- Safety Instruction: S24-S26
- RTECS:KJ9100000
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Hazardous Material Identification:
- TSCA:Yes
- Toxicity:LD50 orally in rats, guinea pigs: 6.56, 2.00 g/kg (Smyth)
- Explosive Limit:0.7-5.9%(V)
- Safety Term:S24;S26
- Risk Phrases:R36
- Storage Condition:Keep away from high temperature, flame and fire source. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
2-(2-Butoxyethoxy)ethanol Customs Data
- HS CODE:2909430000
- Customs Data:
China Customs Code:
2909499000Overview:
2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%
2-(2-Butoxyethoxy)ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B110648-5ml |
2-(2-Butoxyethoxy)ethanol |
112-34-5 | standard for GC,≥99.5%(GC) | 5ml |
¥58.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B110647-100ml |
2-(2-Butoxyethoxy)ethanol |
112-34-5 | >99.0%(GC) | 100ml |
¥61.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B110647-20L |
2-(2-Butoxyethoxy)ethanol |
112-34-5 | >99.0%(GC) | 20l |
¥2059.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B110647-1L |
2-(2-Butoxyethoxy)ethanol |
112-34-5 | >99.0%(GC) | 1l |
¥185.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B110647-500ml |
2-(2-Butoxyethoxy)ethanol |
112-34-5 | >99.0%(GC) | 500ml |
¥123.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B110647-2.5L |
2-(2-Butoxyethoxy)ethanol |
112-34-5 | >99.0%(GC) | 2.5l |
¥411.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B110650-1L |
2-(2-Butoxyethoxy)ethanol |
112-34-5 | ,99.5% | 1l |
¥1231.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B110651-500ml |
2-(2-Butoxyethoxy)ethanol |
112-34-5 | 98% | 500ml |
¥59.90 | 2023-09-04 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0655510223-500ml |
2-(2-Butoxyethoxy)ethanol |
112-34-5 | 500ml |
¥ 72.5 | 2024-07-20 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B0699-25ML |
Diethylene Glycol Monobutyl Ether |
112-34-5 | >99.0%(GC) | 25ml |
¥105.00 | 2024-04-18 |
2-(2-Butoxyethoxy)ethanol Suppliers
2-(2-Butoxyethoxy)ethanol Related Literature
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Aylin Uslu,?ener Güvenalt?n Dalton Trans. 2010 39 10685
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2. Ultrasonic speeds and volumetric properties of binary mixtures of water with 2-[2-(2-alkoxyethoxy)ethoxy]ethanols at 298.15 KGérard Douhéret,Michael I. Davis,Juan Ulloa,Harald H?iland,Inger Johanne Fjellanger J. Chem. Soc. Faraday Trans. 1996 92 2369
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Zheming Zhang,PingPing Jiang,Dekai Liu,Shan Feng,Yan Leng,Pingbo Zhang,Agus Haryono,Zhenhua Li,Yuchao Li New J. Chem. 2021 45 11371
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Sayuri Okunaka,Hiromasa Tokudome,Ryu Abe Catal. Sci. Technol. 2016 6 254
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Sara?M. Duncan,Kenneth Sexton,Leonard Collins,Barbara J. Turpin Environ. Sci.: Processes Impacts 2019 21 1364
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
- Solvents and Organic Chemicals Organic Solvents
Additional information on 2-(2-Butoxyethoxy)ethanol
Introduction to 2-(2-Butoxyethoxy)ethanol (CAS No. 112-34-5)
2-(2-Butoxyethoxy)ethanol, also known as diethylene glycol butyl ether, is a versatile organic compound with the CAS registry number 112-34-5. This compound belongs to the class of glycol ethers, which are widely used in various industrial and commercial applications due to their unique chemical properties and solvating abilities. The molecular formula of 2-(2-Butoxyethoxy)ethanol is C₆H₁₄O₂, and its molecular weight is approximately 118.19 g/mol.
The structure of 2-(2-Butoxyethoxy)ethanol consists of a butoxy group (-O-C₄H₉) attached to an ethoxy group (-O-C₂H₅), which is further connected to an ethanol (-CH₂CH₂OH) moiety. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it an excellent solvent for a wide range of polar and non-polar substances. The compound is typically a colorless, clear liquid with a characteristic ether-like odor, and it is miscible with water and most organic solvents.
Historically, diethylene glycol butyl ether has been utilized in various industries, including paints, coatings, adhesives, and electronics manufacturing. Its ability to dissolve resins, polymers, and other organic materials makes it an essential component in many formulations. Recent advancements in material science have further expanded its applications, particularly in the development of high-performance polymers and advanced coatings that require precise solubility properties.
One of the most notable recent studies on 2-(2-Butoxyethoxy)ethanol involves its use as a solvent in the synthesis of graphene-based materials. Researchers have found that this compound significantly enhances the exfoliation efficiency of graphene oxide sheets, leading to the production of more uniform and high-quality graphene nanosheets. This breakthrough has opened new avenues for its application in nanotechnology and electronic devices.
In addition to its industrial applications, diethylene glycol butyl ether has also been explored for its potential in pharmaceutical formulations. Its ability to dissolve both hydrophilic and hydrophobic drugs makes it a promising candidate for developing targeted drug delivery systems. Recent studies have demonstrated its effectiveness in improving the bioavailability of poorly soluble drugs by enhancing their solubility in aqueous media.
The environmental impact of 2-(2-Butoxyethoxy)ethanol has also been a subject of recent research interest. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, making it less persistent in aquatic environments compared to other glycol ethers. However, its toxicity to aquatic organisms remains a concern, particularly at higher concentrations.
From a safety standpoint, handling diethylene glycol butyl ether requires adherence to standard industrial hygiene practices due to its potential irritant effects on the skin and eyes. Proper ventilation and personal protective equipment are recommended when working with this compound to minimize exposure risks.
In conclusion, 2-(2-Butoxyethoxy)ethanol (CAS No. 112-34-5) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties continue to drive innovation in materials science, pharmaceuticals, and environmental chemistry. As research into its applications advances, this compound is poised to play an even more significant role in shaping future technologies.
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